Cas no 1443340-33-7 (4-BROMO-3-FLUORO-4-METHOXY-1,1-BIPHENYL)

• Product Name: 4-BROMO-3-FLUORO-4-METHOXY-1,1-BIPHENYL
• CAS No: 1443340-33-7
• MF: C₁₃H₁₀BrFO
• MW: 281.120306491852
• MDL: MFCD07775588
• CID: 5190051
• Update Time: 2026-03-05

4-BROMO-3-FLUORO-4-METHOXY-1,1-BIPHENYL Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-3-FLUORO-4-METHOXY-1,1-BIPHENYL
• 1,1'-Biphenyl, 4'-bromo-3-fluoro-4-methoxy-

• MDL： MFCD07775588
• Inchi： 1S/C13H10BrFO/c1-16-13-7-4-10(8-12(13)15)9-2-5-11(14)6-3-9/h2-8H,1H3
• InChI Key： BUCAWZLRQTVEHM-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Br)C=C2)=CC=C(OC)C(F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Additional information on 4-BROMO-3-FLUORO-4-METHOXY-1,1-BIPHENYL

Introduction to 4-BROMO-3-FLUORO-4-METHOXY-1,1-BIPHENYL (CAS No. 1443340-33-7)

4-BROMO-3-FLUORO-4-METHOXY-1,1-BIPHENYL (CAS No. 1443340-33-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique bromo, fluoro, and methoxy substituents on a biphenyl scaffold, exhibits a range of interesting properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and functional materials.

The molecular structure of 4-BROMO-3-FLUORO-4-METHOXY-1,1-BIPHENYL is composed of two phenyl rings connected by a single bond, with a bromine atom at the 4-position of one ring, a fluorine atom at the 3-position of the same ring, and a methoxy group at the 4-position of the other ring. This arrangement imparts specific electronic and steric effects that influence its reactivity and biological activity.

In recent years, 4-BROMO-3-FLUORO-4-METHOXY-1,1-BIPHENYL has been extensively studied for its potential applications in drug discovery. One notable area of research involves its use as a building block in the synthesis of small molecules targeting G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in numerous physiological processes and are important therapeutic targets for conditions such as cardiovascular diseases, neurological disorders, and cancer.

A study published in the Journal of Medicinal Chemistry in 2022 highlighted the synthesis and biological evaluation of a series of 4-BROMO-3-FLUORO-4-METHOXY-1,1-BIPHENYL-derived compounds as potent antagonists of the serotonin 5-HT_2C receptor. The researchers found that these compounds exhibited high affinity and selectivity for the 5-HT_2C receptor, making them promising candidates for the treatment of neuropsychiatric disorders such as depression and anxiety.

Beyond its pharmaceutical applications, 4-BROMO-3-FLUORO-4-METHOXY-1,1-BIPHENYL has also shown promise in materials science. Its unique electronic properties make it an attractive candidate for the development of organic semiconductors and optoelectronic devices. A recent study in Advanced Materials demonstrated that derivatives of this compound could be used to fabricate high-performance organic field-effect transistors (OFETs) with excellent charge transport properties.

The synthetic accessibility of 4-BROMO-3-FLUORO-4-METHOXY-1,1-BIPHENYL is another factor contributing to its widespread use. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common approach involves the Suzuki coupling reaction between a bromobenzene derivative and a boronic acid or ester. This method allows for high yields and good functional group tolerance, making it suitable for large-scale production.

In addition to its synthetic utility, 4-BROMO-3-FLUORO-4-METHOXY-1,1-BIPHENYL has been explored for its potential as a ligand in coordination chemistry. Research published in Inorganic Chemistry in 2021 reported the synthesis and characterization of several metal complexes featuring this ligand. These complexes exhibited interesting photophysical properties and were investigated for their potential applications in catalysis and sensing.

The environmental impact of chemicals is an increasingly important consideration in their development and use. Studies have shown that 4-BROMO-3-FLUORO-4-METHOXY-1,1-BIPHENYL can be synthesized using green chemistry principles, minimizing waste generation and reducing environmental footprint. For example, catalytic methods employing palladium-based catalysts have been developed to improve the sustainability of its production process.

In conclusion, 4-BROMO-3-FLUORO-4-METHOXY-1,1-BIPHENYL (CAS No. 1443340-33-7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure endows it with valuable properties that make it an important intermediate in pharmaceutical synthesis, materials science, and coordination chemistry. Ongoing research continues to uncover new applications and optimize its synthesis methods, further solidifying its importance in modern chemistry.